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Compound of Interest

Compound Name: Isododecanol

Cat. No.: B1623501 Get Quote

This guide provides the fundamental molecular properties of isododecanol, a branched fatty

alcohol. The information is tailored for researchers, scientists, and professionals in drug

development who require precise chemical data.

Core Molecular Data
Isododecanol, also known as isododecyl alcohol or isolauryl alcohol, is a complex mixture of

C12 isomers.[1] Its branched structure distinguishes it from its linear counterpart, n-dodecanol.

[1]

The key quantitative data for isododecanol is summarized in the table below.

Property Value Source

Molecular Formula C₁₂H₂₆O [2][3]

Molecular Weight 186.33 g/mol [1][2]

186.338 g/mol [3]

186.33424 g/mol [4]

Note on Isomeric Complexity: Commercial isododecanol is not a single compound but a

mixture of various isomers. The specific composition can vary depending on the manufacturing
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process.[1] A common isomer found in technical grade isododecanol is 10-methylundecan-1-

ol.[1]

Experimental Protocols
Determining the molecular weight and formula of a chemical compound like isododecanol
typically involves techniques such as mass spectrometry and elemental analysis.

Mass Spectrometry: This technique measures the mass-to-charge ratio of ions. The

molecular weight is determined from the molecular ion peak in the mass spectrum.

Elemental Analysis: This method determines the percentage composition of elements

(carbon, hydrogen, oxygen) in a compound. The empirical formula is derived from these

percentages, and in conjunction with the molecular weight from mass spectrometry, the

molecular formula is established.

Detailed experimental protocols for these standard analytical techniques are widely available in

chemical literature and are not specific to isododecanol.

Logical Relationship Diagram
The relationship between the elemental composition and the final molecular formula can be

visualized as a straightforward workflow.

Caption: Workflow for determining the molecular formula of Isododecanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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